(2,5-Dimethyl-phenyl)-m-tolyl-methanone, 97%

• IUPAC Name: (2,5-dimethylphenyl)-(3-methylphenyl)methanone
• InChI: InChI=1S/C16H16O/c1-11-5-4-6-14(9-11)16(17)15-10-12(2)7-8-13(15)3/h4-10H,1-3H3
• InChI Key: TZBWBJKBQFNIOF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)C2=C(C=CC(=C2)C)C
• Molecular Formula: C16H16O
• DSSTOX Substance ID: DTXSID301251271
• Molecular Weight: 224.30 g/mol
• CAS RN: 65610-06-2

Description

(2,5-Dimethyl-phenyl)-m-tolyl-methanone, 97% (2,5-DMPTM) is a type of organic compound that belongs to the group of phenylmethanones. It is a colorless liquid with a sweet odor and is used in various scientific applications. It is also known as 2,5-dimethylphenyl-m-tolylmethanone, 2,5-diphenyl-m-tolylmethanone, and 2,5-diphenylmethyl-m-tolylmethanone. 2,5-DMPTM is an important intermediate for the synthesis of other compounds and can be used as a starting material for the synthesis of a variety of organic compounds.

Mechanism of Action

The mechanism of action of 2,5-DMPTM is not fully understood. However, it is believed to be a reactive intermediate in the synthesis of other compounds. It is also believed to be involved in the formation of covalent bonds between molecules, which can lead to the formation of new compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2,5-DMPTM are not fully understood. However, it is believed to be non-toxic and non-irritant. It is also believed to be non-carcinogenic.

Advantages and Limitations for Lab Experiments

The advantages of using 2,5-DMPTM in lab experiments include its low cost, availability, and stability. It is also relatively non-toxic and non-irritant, making it a safe compound to use in the laboratory. However, it is important to note that it is a reactive intermediate and can react with other compounds, which can lead to the formation of new compounds. Therefore, it is important to take precautions when handling this compound.

Future Directions

The future of 2,5-DMPTM is promising. It can be used as a starting material for the synthesis of a variety of organic compounds, including pharmaceuticals, dyes, and fragrances. Additionally, it can be used in the synthesis of polymers and other materials for research purposes. Additionally, further research is needed to better understand the biochemical and physiological effects of this compound. Finally, further research is needed to determine the optimal conditions for the synthesis of this compound.

Synthesis Methods

2,5-DMPTM can be synthesized through a variety of methods. One method involves the reaction of 2-methyl-2-pentanone with m-tolylmagnesium bromide in the presence of a catalyst. This reaction yields a mixture of 2,5-dimethyl-phenyl-m-tolylmethanone and 2,5-dimethyl-phenyl-m-tolylmethanol. The 2,5-DMPTM can then be isolated from this mixture by distillation. Another method involves the reaction of 2-methyl-2-pentanone with m-tolylmagnesium chloride in the presence of a catalyst. This reaction yields a mixture of 2,5-dimethyl-phenyl-m-tolylmethanone and 2,5-dimethyl-phenyl-m-tolylmethanol, which can then be isolated by distillation.

Scientific Research Applications

2,5-DMPTM has a variety of scientific research applications. It has been used as a starting material for the synthesis of a variety of organic compounds, including pharmaceuticals, dyes, and fragrances. It has also been used in the synthesis of molecular probes and fluorescent labels. Additionally, it has been used in the synthesis of polymers and other materials for research purposes.